molecular formula C18H16N2O3 B4997827 N-(2,5-dioxo-1-phenyl-3-pyrrolidinyl)-N-phenylacetamide

N-(2,5-dioxo-1-phenyl-3-pyrrolidinyl)-N-phenylacetamide

Cat. No. B4997827
M. Wt: 308.3 g/mol
InChI Key: XUCXYRLQCZRJJO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2,5-dioxo-1-phenyl-3-pyrrolidinyl)-N-phenylacetamide, commonly known as DPA, is a synthetic compound that belongs to the class of pyrrolidines. It has gained considerable attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. DPA is a white crystalline solid that is soluble in most organic solvents and has a molecular weight of 337.4 g/mol.

Mechanism of Action

The exact mechanism of action of DPA is not fully understood. However, it is believed to act by inhibiting the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of inflammatory mediators such as prostaglandins and leukotrienes. DPA has also been shown to modulate the activity of ion channels such as voltage-gated sodium channels, which are involved in the generation and propagation of action potentials in neurons.
Biochemical and Physiological Effects:
DPA has been shown to exhibit a range of biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and leukotrienes, which are involved in the pathogenesis of various inflammatory conditions such as arthritis and asthma. Additionally, DPA has been shown to exhibit anticonvulsant and analgesic properties, making it a potential candidate for the treatment of epilepsy and chronic pain.

Advantages and Limitations for Lab Experiments

One of the major advantages of using DPA in lab experiments is its high solubility in organic solvents, which makes it easy to handle and manipulate. Additionally, DPA is relatively stable and can be stored for extended periods without significant degradation. However, one of the limitations of using DPA is its relatively low potency compared to other compounds with similar pharmacological properties.

Future Directions

There are several potential future directions for the research on DPA. One area of interest is the development of more potent analogs of DPA that exhibit enhanced pharmacological properties. Additionally, DPA and its analogs could be investigated for their potential use in the treatment of various neurological and inflammatory conditions. Furthermore, the mechanisms of action of DPA could be further elucidated to better understand its pharmacological properties.

Synthesis Methods

DPA is synthesized through the reaction of phenylacetic acid with pyrrolidine and acetic anhydride in the presence of a catalyst such as sulfuric acid. The reaction yields DPA as a product, which can be further purified through recrystallization.

Scientific Research Applications

DPA has been extensively studied for its potential applications in medicinal chemistry and pharmacology. It has been shown to exhibit anticonvulsant, analgesic, and anti-inflammatory properties. Additionally, DPA has been investigated for its potential use as a prodrug, which can be converted into active compounds in vivo.

properties

IUPAC Name

N-(2,5-dioxo-1-phenylpyrrolidin-3-yl)-N-phenylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H16N2O3/c1-13(21)19(14-8-4-2-5-9-14)16-12-17(22)20(18(16)23)15-10-6-3-7-11-15/h2-11,16H,12H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XUCXYRLQCZRJJO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)N(C1CC(=O)N(C1=O)C2=CC=CC=C2)C3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H16N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

308.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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